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A comprehensive overview for researchers, scientists, and drug development professionals.

Abstract
Epoxyparvinolide, a naturally occurring sesquiterpenoid lactone, has garnered interest within

the scientific community for its potential therapeutic properties. This technical guide provides a

detailed exploration of the discovery, history, and currently understood biological activities of

Epoxyparvinolide. Due to the limited extent of research specifically focused on this

compound, this document also draws upon data from structurally related sesquiterpenoid

lactones to infer potential mechanisms and guide future research. The guide is intended to

serve as a foundational resource for professionals engaged in natural product chemistry,

pharmacology, and drug development.

Discovery and History
Epoxyparvinolide was first isolated and identified in 1985 by Nanda and colleagues from the

plant Pogostemon parviflorus, a member of the mint family (Lamiaceae).[1] This discovery was

part of a broader investigation into the chemical constituents of this plant species. The structure

of Epoxyparvinolide was elucidated as 4,5-epoxy-9,10-secocaryophyllen-9β,10-olide through

spectroscopic analysis and X-ray crystallography.[1] It belongs to the class of

secocaryophyllanolides, a specific type of sesquiterpenoid lactone.[1]

Since its initial discovery, research on Epoxyparvinolide has been limited, with most of the

available information stemming from its initial characterization and more recent high-level
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mentions in the context of natural product screening.

Table 1: Chemical and Physical Properties of
Epoxyparvinolide

Property Value Reference

Chemical Formula C₁₅H₂₂O₃ [2]

Molecular Weight 250.33 g/mol [3]

CAS Number 102227-61-2

Class
Sesquiterpenoid Lactone

(Secocaryophyllanolide)

Natural Source Pogostemon parviflorus

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Epoxyparvinolide are

based on the initial discovery by Nanda et al. (1985).

Isolation of Epoxyparvinolide from Pogostemon
parviflorus
The isolation of Epoxyparvinolide from its natural source involves a multi-step extraction and

chromatographic purification process.

Workflow for the Isolation of Epoxyparvinolide
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Dried aerial parts of
Pogostemon parviflorus

Soxhlet extraction
with acetone

Concentration of extract
under reduced pressure

Column chromatography
on silica gel

Elution with solvent gradient
(e.g., hexane-ethyl acetate)

Further purification of fractions
(e.g., preparative TLC or HPLC)

Pure Epoxyparvinolide

Click to download full resolution via product page

Caption: Workflow for the isolation of Epoxyparvinolide.

Methodology:

Plant Material Collection and Preparation: Aerial parts of Pogostemon parviflorus are

collected, air-dried, and coarsely powdered.
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Extraction: The powdered plant material is subjected to exhaustive extraction using acetone

in a Soxhlet apparatus.

Concentration: The resulting acetone extract is concentrated under reduced pressure to yield

a crude residue.

Chromatographic Fractionation: The crude extract is then subjected to column

chromatography over silica gel.

Elution: The column is eluted with a solvent gradient of increasing polarity, typically a mixture

of hexane and ethyl acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC) for the presence of the target compound.

Final Purification: Fractions containing Epoxyparvinolide are pooled and subjected to

further purification steps, such as preparative TLC or high-performance liquid

chromatography (HPLC), to yield the pure compound.

Structure Elucidation
The chemical structure of Epoxyparvinolide was determined using a combination of

spectroscopic techniques.

Workflow for Structure Elucidation
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Spectroscopic Techniques

Pure Epoxyparvinolide

Spectroscopic Analysis

X-ray Crystallography

Infrared (IR)

Mass Spectrometry (MS)

Nuclear Magnetic Resonance
(¹H-NMR, ¹³C-NMR)

Elucidated Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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